Cas no 1878782-50-3 (2-Butanoylspiro[4.4]nonan-1-one)
2-Butanoylspiro[4.4]nonan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 2-Butanoylspiro[4.4]nonan-1-one
- EN300-1126029
- 1878782-50-3
-
- Inchi: 1S/C13H20O2/c1-2-5-11(14)10-6-9-13(12(10)15)7-3-4-8-13/h10H,2-9H2,1H3
- InChI Key: VQFQHCIWVAMFRF-UHFFFAOYSA-N
- SMILES: O=C1C(C(CCC)=O)CCC21CCCC2
Computed Properties
- Exact Mass: 208.146329876g/mol
- Monoisotopic Mass: 208.146329876g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 274
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 34.1Ų
2-Butanoylspiro[4.4]nonan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1126029-0.05g |
2-butanoylspiro[4.4]nonan-1-one |
1878782-50-3 | 95% | 0.05g |
$707.0 | 2023-10-26 | |
| Enamine | EN300-1126029-0.1g |
2-butanoylspiro[4.4]nonan-1-one |
1878782-50-3 | 95% | 0.1g |
$741.0 | 2023-10-26 | |
| Enamine | EN300-1126029-0.25g |
2-butanoylspiro[4.4]nonan-1-one |
1878782-50-3 | 95% | 0.25g |
$774.0 | 2023-10-26 | |
| Enamine | EN300-1126029-0.5g |
2-butanoylspiro[4.4]nonan-1-one |
1878782-50-3 | 95% | 0.5g |
$809.0 | 2023-10-26 | |
| Enamine | EN300-1126029-1.0g |
2-butanoylspiro[4.4]nonan-1-one |
1878782-50-3 | 1g |
$1172.0 | 2023-05-24 | ||
| Enamine | EN300-1126029-2.5g |
2-butanoylspiro[4.4]nonan-1-one |
1878782-50-3 | 95% | 2.5g |
$1650.0 | 2023-10-26 | |
| Enamine | EN300-1126029-5.0g |
2-butanoylspiro[4.4]nonan-1-one |
1878782-50-3 | 5g |
$3396.0 | 2023-05-24 | ||
| Enamine | EN300-1126029-10.0g |
2-butanoylspiro[4.4]nonan-1-one |
1878782-50-3 | 10g |
$5037.0 | 2023-05-24 | ||
| Enamine | EN300-1126029-1g |
2-butanoylspiro[4.4]nonan-1-one |
1878782-50-3 | 95% | 1g |
$842.0 | 2023-10-26 | |
| Enamine | EN300-1126029-5g |
2-butanoylspiro[4.4]nonan-1-one |
1878782-50-3 | 95% | 5g |
$2443.0 | 2023-10-26 |
2-Butanoylspiro[4.4]nonan-1-one Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on 2-Butanoylspiro[4.4]nonan-1-one
Chemical Profile of 2-Butanoylspiro[4.4]nonan-1-one (CAS No. 1878782-50-3)
2-Butanoylspiro[4.4]nonan-1-one, identified by its Chemical Abstracts Service (CAS) number 1878782-50-3, is a structurally complex organic compound that has garnered attention in the field of medicinal chemistry and synthetic organic chemistry due to its unique spirocyclic framework and potential biological activities. The compound belongs to the class of spiroketones, which are known for their diverse pharmacological properties and applications in drug development.
The molecular structure of 2-Butanoylspiro[4.4]nonan-1-one consists of a spirocyclic core formed by the fusion of two cycloalkane rings, specifically a cyclopentane and a cycloheptane ring, connected at their centers. This spiro arrangement introduces rigidity to the molecule, which can influence its interactions with biological targets. The presence of a butanoyl group at one end of the molecule and a ketone functionality at the other end further enhances its chemical reactivity and potential for further derivatization.
Recent advancements in the synthesis of spirocyclic compounds have enabled more efficient and scalable production methods for 2-Butanoylspiro[4.4]nonan-1-one. These methods often involve multi-step organic transformations, including ring-closure reactions, acylation processes, and functional group interconversions. The development of novel synthetic routes has not only improved yield but also reduced the environmental impact of its production, aligning with green chemistry principles.
From a pharmacological perspective, spirocyclic compounds have been extensively studied for their potential therapeutic applications. The rigid scaffold of 2-Butanoylspiro[4.4]nonan-1-one makes it an attractive candidate for designing molecules that can interact with biological macromolecules such as enzymes and receptors with high specificity. Preliminary studies have suggested that derivatives of this compound may exhibit properties relevant to neurological disorders, inflammation, and cancer treatment.
In particular, the ketone group in 2-Butanoylspiro[4.4]nonan-1-one can undergo various chemical modifications, including reduction to alcohols or oxidation to esters, which can be tailored to fine-tune the biological activity of the molecule. Additionally, the spirocyclic core provides a stable platform for introducing additional functional groups through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the construction of more complex derivatives.
The interest in 2-Butanoylspiro[4.4]nonan-1-one is further underscored by its potential role as an intermediate in the synthesis of more complex pharmacophores. Researchers are exploring its utility in generating novel scaffolds that mimic natural products known for their biological activities. This approach leverages the inherent structural complexity of spirocyclic compounds to discover new therapeutic agents with improved efficacy and reduced side effects.
Computational studies have also played a significant role in understanding the properties of 2-Butanoylspiro[4.4]nonan-1-one. Molecular modeling techniques allow researchers to predict how this compound might interact with biological targets at the atomic level. These simulations can guide the design of derivatives with enhanced binding affinity or selectivity, reducing the need for empirical screening and accelerating drug discovery processes.
The synthesis and application of 2-Butanoylspiro[4.4]nonan-1-one highlight the importance of interdisciplinary collaboration between organic chemists, medicinal chemists, and biochemists. Such collaborations are essential for translating laboratory discoveries into tangible therapeutic benefits. As research continues to uncover new applications for this compound and its derivatives, it is likely that 2-Butanoylspiro[4.4]nonan-1-one will remain a valuable tool in the development of next-generation pharmaceuticals.
In conclusion, 2-Butanoylspiro[4.4]nonan-1-one (CAS No. 1878782-50-3) represents a significant advancement in medicinal chemistry due to its unique structural features and potential biological activities. Its synthesis, modification, and application in drug discovery underscore the ongoing innovation in chemical research and development. As our understanding of molecular interactions continues to evolve, compounds like 2-Butanoylspiro[4.4]nonan-1-one will undoubtedly play a crucial role in shaping the future of healthcare.
1878782-50-3 (2-Butanoylspiro[4.4]nonan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)